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Compound of Interest

Compound Name: Nitrogen-15

Cat. No.: B135050

Nitrogen-15 (°N) is a stable, non-radioactive isotope of nitrogen.[1][2] Because it is not
radioactive, it does not pose a radiological threat.[2][3] The primary hazards associated with
Nitrogen-15 are determined by its physical form (compressed gas, cryogenic liquid) or the
chemical properties of the compound it is part of.[3][4] Adherence to proper safety protocols is
essential for researchers, scientists, and drug development professionals to ensure safe
handling and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

The required PPE depends entirely on the form of the Nitrogen-15 being handled. High
concentrations of nitrogen gas can act as an asphyxiant by displacing oxygen.[5][6]
Compounds containing >N will have the same chemical reactivity and hazards as their
unenriched counterparts.[4] For example, 1>N-labeled ammonia compounds are corrosive and
require handling in a fume hood.[3][4]

The following table summarizes the recommended PPE for different forms of Nitrogen-15.
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Form of Nitrogen-15

Required Personal
Protective Equipment (PPE)

Primary Hazards

Compressed Gas (*°N2)

» Safety glasses or goggles.[7]e
Standard lab coat.[5]* Self-
contained breathing apparatus
(SCBA) for emergency
situations (e.qg., large leaks in

confined spaces).[7][8]

 Asphyxiation due to oxygen
displacement.[6]* High
pressure in cylinders; may
explode if heated.[6][9]

Cryogenic Liquid (L>Nz2)

« Full face visor with cheek and
brow guards.[5][10][11]e
Insulated, non-absorbent
cryogenic gloves (loose-fitting).
[5][10][12]= Cryogenic apron or
lab coat with long sleeves.[5]
[10]e Sturdy, closed-toe shoes
(trousers worn over shoes).[5]
[10]

« Severe frostbite and
cryogenic burns from contact
with liquid or cold surfaces.[13]
[14]e Asphyxiation as liquid
vaporizes into large volumes of
gas.[5]

15N-Enriched Compounds

« PPE appropriate for the
specific chemical's hazards
(e.g., for corrosive ammonia
compounds: chemical splash
goggles, gloves, and use of a
fume hood).[3][4]* For
hygroscopic solids: gloves and

dry storage conditions.[3][4]

* Chemical-specific hazards
(e.g., corrosivity, toxicity,

reactivity).[4]

Operational Plan: Handling and Storage Protocols

Proper operational procedures are critical to mitigate risks. Always handle Nitrogen-15 and its
compounds in well-ventilated areas.[3][5][6]

Step-by-Step Handling Guide:

e Pre-Handling Assessment:
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o Review the Safety Data Sheet (SDS) for the specific form or compound of Nitrogen-15
being used.[15]

o Ensure the work area is well-ventilated.[5]

o Verify that all necessary PPE is available and in good condition.[10]

e Handling Compressed Gas Cylinders:

o

Secure cylinders in an upright position.[15]

[¢]

Use a suitable hand truck for transportation; do not drag or roll cylinders.[13]

[¢]

Use a regulator and equipment rated for cylinder pressure.[15]

[e]

Before use, check the entire gas system for leaks.[8]

o

When finished, close the cylinder valve.[15]

e Handling Cryogenic Liquid:

[¢]

Use only approved containers such as Dewars, which are designed to vent boiling gas.[5]
[14] Never use a tightly sealed container, as pressure buildup can cause an explosion.[5]

[e]

To minimize thermal shock and splashing, fill warm containers slowly.[5]

[e]

Do not transport liquid nitrogen in a passenger elevator.[5]

o

Avoid touching any item that has been immersed in liquid nitrogen until it has warmed to
room temperature.[5]

e Storage:

o Gas Cylinders: Store in a dry, cool, well-ventilated area away from direct sunlight.[4][15]
Cylinder temperatures should not exceed 52°C (125°F).[15]

o Cryogenic Liquid: Store in designated, well-ventilated areas. Do not store in cold rooms or
other areas without a dedicated air supply.[14]
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o 15N Compounds: Store according to the specific compound's requirements. For example,
hygroscopic solids like 1°>N-urea should be kept in sealed containers at 2-8°C.[4]

Disposal Plan

Since Nitrogen-15 is a stable isotope, disposal methods are determined by the chemical form,
not by radioactivity.[3]

e Gaseous Nitrogen: Unused gas from a cylinder can be slowly vented to the atmosphere in a
well-ventilated outdoor location.[8] Return empty or partially used cylinders to the supplier.
[13]

e Aqueous Solutions: Neutralize solutions as required by their chemical properties (e.g., acidic
or basic) and dispose of them in accordance with local and institutional regulations.[4]

e Solid Compounds: Dispose of solid Nitrogen-15 compounds based on their chemical
hazards, following all applicable local, state, and federal environmental regulations.

Experimental Workflow

Preparation Handling & Experiment Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Nitrogen-15 compounds from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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